Cas no 2228936-02-3 (2-(3-ethoxy-2-methoxyphenyl)morpholine)
2-(3-ethoxy-2-methoxyphenyl)morpholine Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-ethoxy-2-methoxyphenyl)morpholine
- 2228936-02-3
- EN300-1821511
-
- Inchi: 1S/C13H19NO3/c1-3-16-11-6-4-5-10(13(11)15-2)12-9-14-7-8-17-12/h4-6,12,14H,3,7-9H2,1-2H3
- InChI Key: CQIQBLSETQOIHA-UHFFFAOYSA-N
- SMILES: O1CCNCC1C1C=CC=C(C=1OC)OCC
Computed Properties
- Exact Mass: 237.13649347g/mol
- Monoisotopic Mass: 237.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 39.7Ų
2-(3-ethoxy-2-methoxyphenyl)morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1821511-0.05g |
2-(3-ethoxy-2-methoxyphenyl)morpholine |
2228936-02-3 | 0.05g |
$983.0 | 2023-09-19 | ||
| Enamine | EN300-1821511-0.1g |
2-(3-ethoxy-2-methoxyphenyl)morpholine |
2228936-02-3 | 0.1g |
$1031.0 | 2023-09-19 | ||
| Enamine | EN300-1821511-0.25g |
2-(3-ethoxy-2-methoxyphenyl)morpholine |
2228936-02-3 | 0.25g |
$1078.0 | 2023-09-19 | ||
| Enamine | EN300-1821511-0.5g |
2-(3-ethoxy-2-methoxyphenyl)morpholine |
2228936-02-3 | 0.5g |
$1124.0 | 2023-09-19 | ||
| Enamine | EN300-1821511-1.0g |
2-(3-ethoxy-2-methoxyphenyl)morpholine |
2228936-02-3 | 1g |
$1172.0 | 2023-06-01 | ||
| Enamine | EN300-1821511-2.5g |
2-(3-ethoxy-2-methoxyphenyl)morpholine |
2228936-02-3 | 2.5g |
$2295.0 | 2023-09-19 | ||
| Enamine | EN300-1821511-5.0g |
2-(3-ethoxy-2-methoxyphenyl)morpholine |
2228936-02-3 | 5g |
$3396.0 | 2023-06-01 | ||
| Enamine | EN300-1821511-10.0g |
2-(3-ethoxy-2-methoxyphenyl)morpholine |
2228936-02-3 | 10g |
$5037.0 | 2023-06-01 | ||
| Enamine | EN300-1821511-1g |
2-(3-ethoxy-2-methoxyphenyl)morpholine |
2228936-02-3 | 1g |
$1172.0 | 2023-09-19 | ||
| Enamine | EN300-1821511-5g |
2-(3-ethoxy-2-methoxyphenyl)morpholine |
2228936-02-3 | 5g |
$3396.0 | 2023-09-19 |
2-(3-ethoxy-2-methoxyphenyl)morpholine Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 2-(3-ethoxy-2-methoxyphenyl)morpholine
Introduction to 2-(3-ethoxy-2-methoxyphenyl)morpholine (CAS No. 2228936-02-3)
2-(3-ethoxy-2-methoxyphenyl)morpholine, with the CAS number 2228936-02-3, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, which include a morpholine ring and a substituted phenyl group. The combination of these functional groups endows the molecule with a range of interesting chemical and biological properties, making it a valuable candidate for various research and development activities.
The chemical structure of 2-(3-ethoxy-2-methoxyphenyl)morpholine can be described as follows: it consists of a morpholine ring, which is a six-membered heterocyclic compound with one oxygen atom and one nitrogen atom. Attached to this ring is a phenyl group that is substituted with an ethoxy group at the 3-position and a methoxy group at the 2-position. This specific arrangement of functional groups imparts the compound with unique reactivity and solubility properties, which are crucial for its potential applications in drug discovery and other chemical processes.
In the realm of pharmaceutical research, 2-(3-ethoxy-2-methoxyphenyl)morpholine has been explored for its potential as a lead compound in the development of new therapeutic agents. Recent studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 2-(3-ethoxy-2-methoxyphenyl)morpholine demonstrated significant anti-inflammatory activity in both in vitro and in vivo models. This finding suggests that the compound could be further optimized to develop novel drugs for treating inflammatory diseases.
Beyond its potential therapeutic applications, 2-(3-ethoxy-2-methoxyphenyl)morpholine has also been investigated for its use as an intermediate in organic synthesis. The morpholine ring and the substituted phenyl group provide multiple reactive sites that can be exploited for the synthesis of more complex molecules. Researchers have utilized this compound as a building block to construct various bioactive molecules, including those with antiviral and anticancer properties. A notable example is a study published in the Tetrahedron Letters, where scientists successfully synthesized a series of antiviral agents using 2-(3-ethoxy-2-methoxyphenyl)morpholine as a key intermediate.
The synthesis of 2-(3-ethoxy-2-methoxyphenyl)morpholine typically involves multistep reactions, starting from readily available starting materials. One common approach is to first prepare the substituted phenol (3-ethoxy-2-methoxybenzene) through etherification reactions, followed by coupling with morpholine using appropriate coupling reagents such as palladium catalysts. The final product can then be purified using standard techniques such as column chromatography or recrystallization. The ease of synthesis and high yield make this compound an attractive choice for large-scale production in both academic and industrial settings.
In terms of safety and handling, while 2-(3-ethoxy-2-methoxyphenyl)morpholine is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and the compound should be stored in a well-ventilated area to minimize any potential risks.
The future prospects for 2-(3-ethoxy-2-methoxyphenyl)morpholine are promising. Ongoing research continues to uncover new applications and derivatives of this compound, further expanding its utility in various fields. For instance, recent advancements in computational chemistry have enabled researchers to predict the biological activity of different derivatives of 2-(3-ethoxy-2-methoxyphenyl)morpholine, guiding the design of more potent and selective compounds. Additionally, the growing interest in green chemistry has led to efforts to develop more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining high yields.
In conclusion, 2-(3-ethoxy-2-methoxyphenyl)morpholine (CAS No. 228936-001) is a versatile organic compound with significant potential in pharmaceutical research and organic synthesis. Its unique structural features make it an attractive candidate for developing new therapeutic agents and bioactive molecules. As research in this area continues to advance, it is likely that we will see even more innovative applications of this compound in the coming years.
2228936-02-3 (2-(3-ethoxy-2-methoxyphenyl)morpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)